molecular formula C10H11Cl2NO B186076 3,4-dichloro-N-propylbenzamide CAS No. 16505-79-6

3,4-dichloro-N-propylbenzamide

Cat. No. B186076
CAS RN: 16505-79-6
M. Wt: 232.1 g/mol
InChI Key: JGGLHTRYIITBNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-dichloro-N-propylbenzamide (DCPB) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DCPB is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 234.13 g/mol. This compound is also known as N-(3,4-dichlorophenyl)propionamide and has the chemical formula C10H10Cl2NO.

Mechanism Of Action

DCPB exerts its effects by binding to the TRPV1 receptor and preventing the influx of calcium ions into the cell. This results in the inhibition of the downstream signaling pathways that are activated by the TRPV1 receptor. DCPB has been shown to be a highly selective antagonist of the TRPV1 receptor, with minimal effects on other ion channels.

Biochemical And Physiological Effects

DCPB has been shown to have a number of biochemical and physiological effects in various experimental models. In animal studies, DCPB has been shown to reduce the perception of pain and temperature, indicating its potential as a therapeutic agent for the treatment of pain. DCPB has also been shown to have anti-inflammatory effects, which may be related to its ability to inhibit the TRPV1 receptor.

Advantages And Limitations For Lab Experiments

One of the primary advantages of using DCPB in laboratory experiments is its high selectivity for the TRPV1 receptor. This allows for the investigation of the specific role of this receptor in various physiological processes. However, one of the limitations of using DCPB is its relatively low potency compared to other TRPV1 antagonists. This may limit its effectiveness in certain experimental models.

Future Directions

There are several potential directions for future research on DCPB. One area of interest is the investigation of the role of the TRPV1 receptor in various disease states, such as chronic pain and inflammation. Additionally, the development of more potent TRPV1 antagonists based on the structure of DCPB may lead to the development of more effective therapeutic agents for the treatment of pain and other conditions. Finally, the investigation of the effects of DCPB on other ion channels and receptors may lead to a better understanding of its mechanisms of action and potential applications in scientific research.

Synthesis Methods

DCPB can be synthesized through a multi-step process involving the reaction of 3,4-dichloroaniline with propionyl chloride followed by the reduction of the resulting intermediate with sodium borohydride. This process results in the formation of DCPB with a yield of approximately 70%.

Scientific Research Applications

DCPB has been extensively studied for its potential applications in scientific research. One of the primary uses of DCPB is as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) receptor. The TRPV1 receptor is a non-selective cation channel that is involved in the perception of pain and temperature. By blocking the TRPV1 receptor, DCPB can be used to investigate the role of this receptor in various physiological processes.

properties

CAS RN

16505-79-6

Product Name

3,4-dichloro-N-propylbenzamide

Molecular Formula

C10H11Cl2NO

Molecular Weight

232.1 g/mol

IUPAC Name

3,4-dichloro-N-propylbenzamide

InChI

InChI=1S/C10H11Cl2NO/c1-2-5-13-10(14)7-3-4-8(11)9(12)6-7/h3-4,6H,2,5H2,1H3,(H,13,14)

InChI Key

JGGLHTRYIITBNL-UHFFFAOYSA-N

SMILES

CCCNC(=O)C1=CC(=C(C=C1)Cl)Cl

Canonical SMILES

CCCNC(=O)C1=CC(=C(C=C1)Cl)Cl

Other CAS RN

16505-79-6

Origin of Product

United States

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